1-(3-bromobenzyl)azocane

• IUPAC Name: 1-[(3-bromophenyl)methyl]azocane
• InChI: InChI=1S/C14H20BrN/c15-14-8-6-7-13(11-14)12-16-9-4-2-1-3-5-10-16/h6-8,11H,1-5,9-10,12H2
• InChI Key: OWRAXNWGGLKBEZ-UHFFFAOYSA-N
• Canonical SMILES: C1CCCN(CCC1)CC2=CC(=CC=C2)Br
• Molecular Formula: C14H20BrN
• Molecular Weight: 282.22 g/mol

Description

1-(3-bromobenzyl)azocane is a chemical compound that belongs to the family of azocanes. It is a synthetic compound that has been extensively studied for its potential use in scientific research. This compound has been found to have unique properties that make it an excellent candidate for use in various research applications.

Mechanism of Action

The mechanism of action of 1-(3-bromobenzyl)azocane is not fully understood. However, it is believed to act as a competitive antagonist at certain receptors in the brain. By binding to these receptors, it can block the action of certain neurotransmitters, leading to a decrease in their activity.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 1-(3-bromobenzyl)azocane are still being studied. However, it has been found to have a high affinity for certain receptors in the brain, which suggests that it may have an impact on neurotransmitter activity. It has also been found to have some anti-inflammatory properties, which could make it useful in the treatment of certain conditions.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-(3-bromobenzyl)azocane in lab experiments is its high affinity for certain receptors in the brain. This makes it an excellent tool for studying the function of these receptors. However, one of the limitations of using this compound is that it is relatively expensive and difficult to synthesize.

Future Directions

There are many potential future directions for research involving 1-(3-bromobenzyl)azocane. One area of research that shows promise is the use of this compound in the treatment of certain neurological conditions. It has also been suggested that this compound could be used to develop new drugs that target specific receptors in the brain. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential impact on neurotransmitter activity.

Synthesis Methods

The synthesis of 1-(3-bromobenzyl)azocane involves the reaction of 3-bromobenzyl bromide with 1,4-diaminobutane in the presence of a base. The reaction takes place under reflux conditions, and the resulting product is purified by recrystallization.

Scientific Research Applications

1-(3-bromobenzyl)azocane has been extensively studied for its potential use in scientific research. It has been found to have unique properties that make it an excellent candidate for use in various research applications. One of the most promising applications of this compound is in the field of neuroscience. It has been found to have a high affinity for certain receptors in the brain, making it an excellent tool for studying the function of these receptors.